methyl 3-[4-amino-5-(benzylcarbamoyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-yl]-4-methylbenzoate

• IUPAC Name: methyl 3-[4-amino-5-(benzylcarbamoyl)-2-sulfanylidene-1,3-thiazol-3-yl]-4-methylbenzoate
• InChI: InChI=1S/C20H19N3O3S2/c1-12-8-9-14(19(25)26-2)10-15(12)23-17(21)16(28-20(23)27)18(24)22-11-13-6-4-3-5-7-13/h3-10H,11,21H2,1-2H3,(H,22,24)
• InChI Key: CPWHYBHDNHAXBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC)N2C(=C(SC2=S)C(=O)NCC3=CC=CC=C3)N
• Molecular Formula: C20H19N3O3S2
• Molecular Weight: 413.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an amino group (-NH2), a carbamoyl group (-CONH2), a sulfanylidene group (=S), and a methylbenzoate group (C6H4CO2CH3). These functional groups could potentially give the compound a variety of chemical properties and reactivities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon backbone. The presence of the sulfanylidene group could potentially introduce some interesting structural features, as sulfur atoms can exhibit expanded octets.

Chemical Reactions Analysis

The reactivity of this compound would be largely determined by its functional groups. For example, the amino group might be expected to participate in acid-base reactions, while the carbamoyl group could potentially undergo reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of polar groups like the carbamoyl and amino groups could increase its solubility in water.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been known to exhibit diverse biological activities .

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific information available . Thiazole derivatives are known to interact with their targets in a variety of ways, leading to different biological effects .

Biochemical Pathways

Thiazole derivatives, in general, have been found to impact a wide range of biochemical pathways, leading to various downstream effects .

Result of Action

Thiazole derivatives have been associated with a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety analysis.

Future Directions

Future research on this compound could involve exploring its synthesis, characterizing its physical and chemical properties, and investigating its potential uses. For example, if it shows promising biological activity, it could be developed into a new drug.